Cas no 35599-77-0 (1-Iodotridecane)

• Product name: 1-Iodotridecane
• CAS No: 35599-77-0
• MF: C₁₃H₂₇I
• MW: 310.25748
• MDL: MFCD31802033
• CID: 295744
• PubChem ID: 545617

1-Iodotridecane Chemical and Physical Properties

Names and Identifiers

• Tridecane, 1-iodo-
• Tridecyl iodide
• 1-iodotridecane
• 1-Iodotridecane #
• 35599-77-0
• E72422
• DTXSID60337940
• TRIDECANE,1-IODO-
• SCHEMBL1373809
• iodotridecane
• 1-Iodotridecane

• MDL： MFCD31802033
• Inchi： InChI=1S/C13H27I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2-13H2,1H3
• InChI Key： XGAMQNYEIPCUIZ-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCC

Computed Properties

• Exact Mass: 310.11541
• Monoisotopic Mass: 310.11575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 7.9

Experimental Properties

• Density: 1.1708 (rough estimate)
• Melting Point: 12.3°C
• Boiling Point: 295.12°C (estimate)
• Refractive Index: 1.4812
• PSA: 0

Additional information on 1-Iodotridecane

Comprehensive Guide to 1-Iodotridecane (CAS No. 35599-77-0): Properties, Applications, and Industry Insights

1-Iodotridecane (CAS No. 35599-77-0), also known as tridecyl iodide, is a high-purity organic compound widely utilized in synthetic chemistry, material science, and specialty manufacturing. This long-chain alkyl iodide has garnered significant attention due to its unique reactivity and versatility in cross-coupling reactions, particularly in palladium-catalyzed processes such as the Heck and Suzuki reactions. With the growing demand for fine chemicals and advanced intermediates in pharmaceuticals and agrochemicals, 1-Iodotridecane serves as a critical building block for researchers and industrial applications.

The molecular structure of 1-Iodotridecane features a 13-carbon alkyl chain bonded to an iodine atom, offering both lipophilic properties and excellent leaving-group characteristics. This combination makes it invaluable for nanomaterial synthesis, where precise control over molecular architecture is required. Recent studies highlight its role in creating self-assembled monolayers (SAMs) for surface modification, a topic trending in green chemistry forums and sustainable material discussions. Environmental concerns have also driven interest in biodegradable intermediates, positioning 35599-77-0 as a candidate for eco-friendly synthesis routes.

From an analytical perspective, 1-Iodotridecane exhibits distinct physicochemical properties, including a boiling point of ~300°C and limited solubility in polar solvents. These traits are frequently queried in chemical databases and spectroscopy forums, reflecting user interest in its handling and purification. Industry professionals often search for NMR spectra of 1-Iodotridecane or GC-MS analysis methods, underscoring the need for reliable characterization data. The compound’s stability under inert atmospheres further enhances its appeal for air-sensitive reactions, a common challenge in organometallic chemistry workflows.

Innovative applications of CAS No. 35599-77-0 extend to liquid crystal technology and lubricant additives, where its long hydrocarbon chain improves thermal stability. Searches for high-performance lubricants and low-friction coatings often intersect with discussions about alkyl iodides like tridecyl iodide. Additionally, the compound’s role in phase-transfer catalysis has been explored in peer-reviewed journals, aligning with the surge in catalytic process optimization queries on academic platforms.

Quality control remains paramount for 1-Iodotridecane suppliers, as impurities can significantly impact downstream reactions. FAQs about HPLC purity standards and storage conditions for iodinated compounds dominate technical forums, emphasizing the need for stringent specifications. Regulatory-compliant documentation, including REACH certification and SDS transparency, also ranks high among purchaser priorities, reflecting broader trends in chemical supply chain traceability.

Looking ahead, research into 35599-77-0 continues to evolve, particularly in click chemistry and polymer functionalization. Its compatibility with microwave-assisted synthesis—a hot topic in lab automation circles—demonstrates adaptability to modern techniques. As industries prioritize atom-efficient reactions and waste reduction, 1-Iodotridecane exemplifies how traditional reagents can enable cutting-edge innovations while meeting ESG (Environmental, Social, and Governance) benchmarks.